Cas no 51167-86-3 (2-methyl-1-(4-oxo-4-phenylbutyl)piperidinium chloride)
51167-86-3 structure
Product Name:2-methyl-1-(4-oxo-4-phenylbutyl)piperidinium chloride
CAS No:51167-86-3
MF:C16H24ClNO
MW:281.820863723755
CID:1570763
PubChem ID:138399733
Update Time:2025-04-21
2-methyl-1-(4-oxo-4-phenylbutyl)piperidinium chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-1-(4-oxo-4-phenylbutyl)piperidinium chloride
- 1-butanone, 4-(2-methyl-1-piperidinyl)-1-phenyl-, hydrochloride (1:1)
- 4-(2-Methylpiperidin-1-yl)-1-phenylbutan-1-one hydrochloride (1:1)
- 4-(2-methylpiperidin-1-ium-1-yl)-1-phenylbutan-1-one,chloride
- 4-(2-Methylpiperidin-1-yl)-1-phenylbutan-1-one--hydrogen chloride (1/1)
- 51167-86-3
- DTXSID50965438
-
- Inchi: 1S/C16H23NO.ClH/c1-14-8-5-6-12-17(14)13-7-11-16(18)15-9-3-2-4-10-15;/h2-4,9-10,14H,5-8,11-13H2,1H3;1H
- InChI Key: KIFAGHRXQUQMRU-UHFFFAOYSA-N
- SMILES: Cl.O=C(C1C=CC=CC=1)CCCN1CCCCC1C
Computed Properties
- Exact Mass: 256.9669
- Monoisotopic Mass: 281.1546421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 258
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 22.97
2-methyl-1-(4-oxo-4-phenylbutyl)piperidinium chloride Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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